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Despite extensive investigation into the diverse family of salvianolic acids, a comprehensive

search of scientific literature and chemical databases reveals a notable absence of specific

information regarding the chemical structure and stereochemistry of a compound explicitly

named Salvianolic acid H. While its counterparts, designated with letters such as A, B, C, D,

E, F, G, I, J, and K, are well-documented, "Salvianolic acid H" remains an elusive entity in the

current body of scientific knowledge. This technical guide will, therefore, summarize the general

characteristics of the salvianolic acid family and highlight the lack of specific data for the

requested compound.

Salvianolic acids are a class of polyphenolic compounds predominantly isolated from the roots

and rhizomes of Salvia miltiorrhiza (Danshen), a plant widely used in traditional Chinese

medicine. These compounds are structurally characterized as oligomers formed from the

condensation of danshensu (3-(3,4-dihydroxyphenyl)lactic acid) and caffeic acid (3,4-

dihydroxycinnamic acid). The structural diversity within this family arises from the number and

linkage patterns of these monomeric units.

General Chemical Features of Salvianolic Acids
The core structure of salvianolic acids typically involves ester and ether linkages between the

constituent danshensu and caffeic acid molecules. This results in a wide array of complex

structures with multiple chiral centers, leading to significant stereochemical complexity. The

phenolic hydroxyl groups present on the aromatic rings are key to their biological activities,

particularly their potent antioxidant properties.
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To illustrate the structural variety, the chemical structures of some well-characterized salvianolic

acids are presented below:

Salvianolic acid A: A dimer of danshensu and caffeic acid.

Salvianolic acid B: A trimer consisting of three molecules of danshensu and one molecule of

caffeic acid. It is one of the most abundant and extensively studied salvianolic acids.

Salvianolic acid C: A dimer formed from two molecules of danshensu.

The Unresolved Status of Salvianolic Acid H
A thorough and targeted search of chemical databases and scientific literature did not yield any

specific structural or stereochemical data for a compound identified as "Salvianolic acid H."

Consequently, information regarding its quantitative data, such as bond lengths, bond angles,

or spectroscopic signatures (NMR, mass spectrometry), is unavailable. Similarly, experimental

protocols for its isolation, purification, and structural elucidation have not been reported.

Conclusion
Due to the conspicuous absence of "Salvianolic acid H" in the available scientific literature,

this in-depth technical guide cannot fulfill the request for its specific chemical structure,

stereochemistry, quantitative data, and experimental protocols. Researchers, scientists, and

drug development professionals interested in this area are encouraged to focus on the well-

characterized members of the salvianolic acid family for which a wealth of data exists. The

potential for the discovery of new salvianolic acid derivatives, including one that might

eventually be named Salvianolic acid H, remains an active area of natural product research.

Until such a discovery and its subsequent characterization are published, the chemical identity

of Salvianolic acid H remains unknown.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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